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Compound of Interest

Compound Name: Carbon-13C disulfide

CAS No.: 30860-31-2

Cat. No.: B1366805 Get Quote

Executive Summary: The Dual Challenge
Handling Carbon-13C Disulfide (

) presents a unique convergence of extreme chemical hazard and high financial value. Unlike
standard solvents, a spill here is not just a safety incident—it is a significant project setback
due to the scarcity and cost of the isotope.

The Critical Warning: Standard laboratory safety protocols are insufficient for

.

The "Nitrile Trap": Standard nitrile gloves provide <10 minutes of protection against

before permeation occurs.

The "Invisible Fire":ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline

ng-star-inserted">

has an auto-ignition temperature of 90°C (194°F). It can ignite on contact with a hot steam
pipe or a standard light bulb, even without a spark.

This guide provides a field-validated, self-reinforcing safety system designed to protect both the

researcher and the integrity of the isotope.
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The "Armor": Personal Protective Equipment (PPE)
Matrix
The molecular geometry of Carbon Disulfide allows it to permeate standard glove materials

rapidly. Do not rely on standard lab PPE.

Glove Selection (The Critical Failure Point)
You must use a Multi-Barrier System. The primary barrier protects against permeation; the

secondary barrier provides dexterity and mechanical protection.

Glove Material Breakthrough Time Degradation Rating Recommendation

Laminate Film (Silver

Shield/4H)
> 480 mins Excellent

MANDATORY

PRIMARY BARRIER

Viton > 480 mins Excellent
Acceptable Alternative

(Expensive)

PVA (Polyvinyl

Alcohol)
> 360 mins Good

Good (Water Soluble -

Keep Dry)

Nitrile (Standard Lab) < 4-10 mins Poor DO NOT USE ALONE

Latex < 1 min Poor FORBIDDEN

The Protocol:

Inner Layer: Laminate Film (Silver Shield/4H). Note: These are loose-fitting.

Outer Layer: 5-8 mil Nitrile gloves. Purpose: Compresses the inner liner for dexterity and

protects the inner glove from tears.

Respiratory & Body Protection
Engineering Control (Primary): All work must occur in a certified chemical fume hood with a

face velocity of 80-100 fpm.
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Respiratory (Secondary): If work must occur outside a hood (emergency only), use a full-

face respirator with Organic Vapor (OV) cartridges.

Warning:

has poor warning properties (olfactory fatigue). Do not rely on smell to detect leaks.[1]

Body: Flame-Resistant (FR) Lab Coat (Nomex or equivalent). Synthetic blends (polyester)

can melt into skin during a fire.

Eyes: Chemical Splash Goggles (indirect venting). Face shield required for volumes >50mL.

Visualization: PPE Decision Logic

Select Hand Protection for 13CS2

Standard Nitrile/Latex? Laminate Film (Silver Shield/4H)

STOP: <10 min Breakthrough.
High Exposure Risk.

 unsafe 

Is Dexterity Required?

Double Glove System:
Inner: Laminate

Outer: Nitrile (Disposable)

 Yes (Recommended) 

Viton Gloves (Heavy Gauge)

 No (Heavy Work) 

Click to download full resolution via product page

Figure 1: Decision tree for selecting appropriate hand protection. Note the explicit prohibition of

standalone nitrile gloves.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/102930-SDS-EN.pdf
https://www.benchchem.com/product/b1366805?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow: The "Cold & Closed"
Protocol
To maximize safety and minimize financial loss of the

isotope, use the Cold & Closed method. This reduces vapor pressure (lowering inhalation/fire
risk) and prevents evaporation loss.

Pre-Operational Checklist
Remove Ignition Sources: Clear the hood of hot plates, stir plates with brushed motors, and

ensure no steam lines are active.

Cooling: Pre-cool the receiving vessel and the

source to 0°C - 4°C using an ice bath. Note:

flash point is -30°C; cooling reduces vapor pressure but does not eliminate flammability.

Static Control: Ground all metal containers. ngcontent-ng-c567981813="" _nghost-ng-

c1980439775="" class="inline ng-star-inserted">

can generate static electricity during flow.

Transfer Methodologies
Method A: Syringe Transfer (Volumes < 10 mL)

Use a gas-tight glass syringe with a Teflon-tipped plunger.

Needle: Long stainless steel (deflected point to prevent coring septa).

Technique: Use the "two-hand" rule. Keep the syringe barrel inside the hood plane at all

times.

Method B: Vacuum Transfer (Volumes > 10 mL) - Recommended

Connect source and receiving flasks via a glass bridge or cannula.

Cool the receiving flask (Liquid
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or Dry Ice/Acetone) to create a pressure gradient.

Allow the

to condense into the receiver.

Benefit: Zero atmospheric exposure; 100% recovery of the isotope.

Visualization: Safe Transfer Workflow

1. Prep: Remove Heat Sources
& Ground Equipment

2. Cool Reagents (0°C)
to Lower Vapor Pressure

3. Closed System Transfer
(Cannula/Vac Line)

4. Seal & Purge Lines
with Inert Gas (N2/Ar)

5. Segregate Waste
(Do NOT Evaporate)

Click to download full resolution via product page

Figure 2: The "Cold & Closed" workflow designed to minimize vapor generation and static

discharge risks.

Emergency Response & Disposal
Spill Response (Small Scale < 50 mL)

Evacuate: Alert others. ngcontent-ng-c567981813="" _nghost-ng-c1980439775=""

class="inline ng-star-inserted">

vapors are heavier than air and travel along the floor to ignition sources.[2][3]

Isolate: Close the fume hood sash immediately.

Absorb: Do NOT use paper towels (static risk). Use Vermiculite or activated carbon spill

pillows.

Disposal: Place absorbed material in a sealed container labeled "Hazardous Waste -

Flammable/Toxic."

Waste Disposal
Segregation: Never mix

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1366805?utm_src=pdf-body-img
https://www.sigmaaldrich.com/US/en/sds/aldrich/486434?userType=undefined
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss19.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste with oxidizers (Nitric acid, Peroxides) or alkali metals. This can cause immediate
explosion.[4]

Labeling: Clearly mark containers as "Carbon Disulfide - P-Listed Waste" (EPA Classification

P022).

Prohibition: Never dispose of

residues down the drain or by evaporation in the hood.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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